Cas no 82895-28-1 (3-propenylveratrole)

• Product Name: 3-propenylveratrole
• CAS No: 82895-28-1
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 988329
• PubChem ID: 99861
• Update Time: 2025-04-20

3-propenylveratrole Chemical and Physical Properties

Names and Identifiers

• 3-propenylveratrole
• 1,2-dimethoxy-3-prop-1-enylbenzene
• DTXSID301282872
• 1,2-Dimethoxy-3-(1-propen-1-yl)benzene
• NS00059088
• 82895-28-1
• EINECS 280-058-3
• NSC 243679
• dimethoxy-propenyl-benzene
• SCHEMBL7870072
• FVUIKLBBHVVLFZ-UHFFFAOYSA-N

• Inchi： 1S/C11H14O2/c1-4-6-9-7-5-8-10(12-2)11(9)13-3/h4-8H,1-3H3
• InChI Key： FVUIKLBBHVVLFZ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C=CC)OC

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes